2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-butoxy-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-2-3-13-28-20-10-5-4-9-19(20)21(25)23-18-8-6-7-17(16-18)22(26)24-11-14-27-15-12-24/h4-10,16H,2-3,11-15H2,1H3,(H,23,25)
• InChI Key: PODRLCLYUBAMJE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as BMB, is a chemical compound that has been widely used in scientific research. This compound is a selective inhibitor of protein kinase C (PKC) and has been shown to have potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In

Mechanism of Action

2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits PKC activity by binding to the ATP-binding site of the kinase domain, which prevents the phosphorylation of downstream substrates. This leads to the inhibition of various cellular processes, including cell proliferation, migration, and survival. 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to induce apoptosis in cancer cells and to improve insulin sensitivity in diabetic animals.
Biochemical and Physiological Effects:
2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide induces apoptosis by activating caspase-3 and downregulating anti-apoptotic proteins, such as Bcl-2 and survivin. In diabetic animals, 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide improves insulin sensitivity by increasing glucose uptake in skeletal muscle and adipose tissue. 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has several advantages as a tool for scientific research. It is a selective inhibitor of PKC and does not affect other kinases or proteins. 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have low toxicity in animal models, and its effects can be easily reversed by removing the compound from the culture medium. However, 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has some limitations for lab experiments. Its low solubility in water and organic solvents can make it difficult to prepare stock solutions. 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide also has a short half-life in vivo, which limits its potential therapeutic applications.

Future Directions

2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has shown great potential as a therapeutic agent in various diseases, including cancer, diabetes, and neurodegenerative disorders. Future research should focus on developing more potent and selective PKC inhibitors based on the structure of 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. The development of novel delivery systems, such as nanoparticles or liposomes, could improve the bioavailability and pharmacokinetics of PKC inhibitors. The identification of specific PKC isoforms that are involved in different diseases could lead to the development of isoform-specific inhibitors with fewer side effects. Finally, the combination of PKC inhibitors with other therapeutic agents, such as chemotherapy or immunotherapy, could enhance their efficacy and reduce drug resistance.

Synthesis Methods

The synthesis of 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide involves the reaction of 3-(4-morpholinylcarbonyl)benzoic acid with 2-butoxy-N-(2-chloroethyl)benzamide in the presence of triethylamine. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified by column chromatography. The yield of 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is typically around 50%.

Scientific Research Applications

2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively used in scientific research as a tool to study the role of PKC in various cellular processes. PKC is a family of serine/threonine kinases that plays a critical role in cell signaling, proliferation, differentiation, and apoptosis. 2-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to selectively inhibit the activity of PKCα, PKCβ, and PKCγ isoforms, which are involved in various pathological conditions, including cancer, diabetes, and neurodegenerative disorders.